Cas no 22172-79-8 (potassium phenanthrene-3-sulfonate)

• Product Name: potassium phenanthrene-3-sulfonate
• CAS No: 22172-79-8
• MF: C₁₄H₉KO₃S
• MW: 296.382763624191
• CID: 6255362
• PubChem ID: 23667941
• Update Time: 2025-10-18

potassium phenanthrene-3-sulfonate Chemical and Physical Properties

Names and Identifiers

• potassium phenanthrene-3-sulfonate
• potassium;phenanthrene-3-sulfonate
• F0378-0062
• AKOS024337478
• 22172-79-8

• Inchi： 1S/C14H10O3S.K/c15-18(16,17)12-8-7-11-6-5-10-3-1-2-4-13(10)14(11)9-12;/h1-9H,(H,15,16,17);/q;+1/p-1
• InChI Key： SUINDDWAZFAEFB-UHFFFAOYSA-M
• SMILES： [K+].S(C1=CC=C2C=CC3C=CC=CC=3C2=C1)(=O)(=O)[O-]

Computed Properties

• Exact Mass: 295.99094680g/mol
• Monoisotopic Mass: 295.99094680g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 403
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 65.6Ų

Additional information on potassium phenanthrene-3-sulfonate

Potassium Phenanthrene-3-Sulfonate (CAS No. 22172-79-8): A Comprehensive Overview

Potassium phenanthrene-3-sulfonate (CAS No. 22172-79-8) is a versatile compound with significant applications in various fields, including materials science, pharmaceuticals, and environmental chemistry. This compound is derived from phenanthrene, a polycyclic aromatic hydrocarbon (PAH), and is functionalized with a sulfonic acid group at the 3-position, making it a highly reactive and customizable molecule. The potassium salt form of this compound adds to its stability and solubility in polar solvents, further enhancing its utility in research and industrial settings.

Recent advancements in the synthesis of potassium phenanthrene-3-sulfonate have focused on optimizing reaction conditions to improve yield and purity. Researchers have explored various methodologies, including electrophilic substitution and sulfonation techniques, to achieve high-quality products. For instance, a study published in *Chemical Communications* demonstrated the use of microwave-assisted synthesis to accelerate the sulfonation process, resulting in a significant reduction in reaction time while maintaining product integrity.

The unique electronic properties of potassium phenanthrene-3-sulfonate make it an attractive candidate for applications in organic electronics. Its extended conjugation system allows for efficient charge transport, which is crucial for devices such as organic light-emitting diodes (OLEDs) and field-effect transistors (FETs). A research team from the University of Tokyo reported that incorporating this compound into OLEDs significantly improved device performance by enhancing electron mobility and reducing operational voltage.

In the field of environmental chemistry, potassium phenanthrene-3-sulfonate has shown promise as a sorbent for heavy metal ions. Its ability to form stable complexes with metals like lead and mercury makes it a potential solution for water purification systems. A study published in *Environmental Science & Technology* highlighted its superior adsorption capacity compared to traditional materials like activated carbon, attributing this performance to its high surface area and functional group diversity.

Another emerging application of potassium phenanthrene-3-sulfonate is in drug delivery systems. Its amphiphilic nature allows it to form self-assembled structures, such as micelles and vesicles, which can encapsulate hydrophobic drugs. Researchers at Stanford University developed a drug delivery platform using this compound that demonstrated enhanced bioavailability and targeted drug release in vitro.

The versatility of potassium phenanthrene-3-sulfonate extends to its use as a precursor for more complex molecules. By modifying its sulfonic acid group or introducing additional functional groups, chemists can tailor its properties for specific applications. For example, the introduction of fluorine atoms has been shown to enhance its photostability, making it suitable for use in solar cells.

In conclusion, potassium phenanthrene-3-sulfonate (CAS No. 22172-79-8) is a multifaceted compound with immense potential across diverse industries. Its unique chemical properties, combined with recent advancements in synthesis and application development, position it as a key material for future innovations. As research continues to uncover new possibilities for this compound, its role in advancing technology and addressing global challenges will undoubtedly grow.